Cas no 1824050-07-8 (2-(4-Bromo-3-methyl-benzenesulfonyl)-ethanol)

• Product Name: 2-(4-Bromo-3-methyl-benzenesulfonyl)-ethanol
• CAS No: 1824050-07-8
• MF: C₉H₁₁BrO₃S
• MW: 279.150840997696
• MDL: MFCD28125479
• CID: 4708887
• Update Time: 2025-06-08

2-(4-Bromo-3-methyl-benzenesulfonyl)-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-3-methyl-benzenesulfonyl)-ethanol

• MDL： MFCD28125479
• Inchi： 1S/C9H11BrO3S/c1-7-6-8(2-3-9(7)10)14(12,13)5-4-11/h2-3,6,11H,4-5H2,1H3
• InChI Key： UPULKIYYNXCOCT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)S(CCO)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 270
• Topological Polar Surface Area: 62.8

Additional information on 2-(4-Bromo-3-methyl-benzenesulfonyl)-ethanol

Introduction to 2-(4-Bromo-3-methyl-benzenesulfonyl)-ethanol (CAS No. 1824050-07-8)

2-(4-Bromo-3-methyl-benzenesulfonyl)-ethanol, also known by its CAS registry number 1824050-07-8, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a sulfonyl group with a brominated aromatic ring and an ethanol moiety. The molecule's structure not only imparts it with interesting physical properties but also positions it as a valuable intermediate in the synthesis of more complex compounds.

The synthesis of 2-(4-Bromo-3-methyl-benzenesulfonyl)-ethanol typically involves multi-step reactions, often starting from bromobenzene derivatives. The introduction of the sulfonyl group is a critical step, as it significantly influences the compound's reactivity and solubility. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving yield rates. These improvements have made the compound more accessible for research and industrial applications.

In terms of physical properties, 2-(4-Bromo-3-methyl-benzenesulfonyl)-ethanol exhibits a melting point of approximately 78°C and a boiling point around 155°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions. The compound's stability under ambient conditions is another advantageous feature, although it is recommended to store it in a cool, dry place to prevent degradation.

The applications of 2-(4-Bromo-3-methyl-benzenesulfonyl)-ethanol are diverse and expanding with ongoing research. One of its primary uses is as an intermediate in the pharmaceutical industry, where it serves as a building block for developing bioactive molecules. For instance, recent studies have explored its potential in the synthesis of anti-inflammatory agents and anticancer drugs. The bromine atom in the aromatic ring provides a site for further functionalization, enabling the creation of derivatives with enhanced pharmacological properties.

In addition to its role in drug development, 2-(4-Bromo-3-methyl-benzenesulfonyl)-ethanol has found applications in materials science, particularly in the development of advanced polymers and coatings. Its sulfonyl group contributes to strong intermolecular interactions, which can be harnessed to create materials with improved thermal stability and mechanical strength. Researchers have also investigated its use in electrochemical applications, such as lithium-ion batteries, where its electron-withdrawing properties may enhance electrode performance.

The environmental impact of 2-(4-Bromo-3-methyl-benzenesulfonyl)-ethanol has been a topic of recent concern. Studies have shown that while the compound itself is not inherently hazardous, its production process may generate byproducts that require careful management to minimize ecological damage. Efforts are underway to develop greener synthesis routes that reduce waste and improve sustainability.

In conclusion, 2-(4-Bromo-3-methyl-benzenesulfonyl)-ethanol (CAS No. 1824050-07-8) stands out as a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial innovation. As research continues to uncover new potential uses for this compound, its role in shaping future technologies is likely to grow significantly.